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Compound of Interest

Compound Name: Sebacic Acid

Cat. No.: B1670060 Get Quote

An In-depth Technical Guide to Sebacic Acid
This technical guide offers a comprehensive overview of sebacic acid, a naturally occurring

dicarboxylic acid, tailored for researchers, scientists, and professionals in drug development. It

covers fundamental chemical properties, production methodologies, and its roles in industrial

and biomedical applications.

Core Chemical Identifiers

CAS Number: 111-20-6[1][2][3][4][5]

Molecular Formula: C₁₀H₁₈O₄[1][3][4][5][6][7][8]

Physicochemical Properties
Sebacic acid is a white, flaky, or powdered crystalline solid.[1][6][7] It is a straight-chain

dicarboxylic acid with a ten-carbon backbone.[7] While only slightly soluble in water, it readily

dissolves in organic solvents such as ethanol and ether.[6][7][8]
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Property Value Unit

IUPAC Name Decanedioic acid -

Molecular Weight 202.25 g·mol⁻¹

Melting Point 131 - 135 °C

Boiling Point 294.4 (at 100 mmHg) °C

Density ~1.21 g/cm³

Water Solubility 0.25 (at 25°C) g/L

pKa1 4.72 -

pKa2 5.45 -

Flash Point 220 °C

(Data compiled from multiple sources[1][5][7][8][9])

Synthesis and Experimental Protocols
Sebacic acid is primarily produced from renewable resources, making it a bio-based chemical.

The two main industrial synthesis routes are from castor oil and adipic acid.[6][10]

Production from Castor Oil
The most common industrial method involves the alkaline cleavage of ricinoleic acid, the main

fatty acid in castor oil.[1][6][7][10][11]

Experimental Protocol: Alkali Fusion of Ricinoleic Acid

Objective: To produce sebacic acid and 2-octanol by cleaving ricinoleic acid.

Materials: Castor oil, sodium hydroxide (NaOH) or potassium hydroxide (KOH), catalyst

(e.g., iron(III) oxide, Fe₂O₃), mineral acid (for acidification).

Procedure:
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Saponification: Castor oil is first hydrolyzed (saponified) with an alkali like molten caustic

soda at high temperatures (approx. 250°C) to yield sodium ricinoleate.[6][10][11]

Alkali Fusion (Cleavage): The resulting ricinoleic acid (or its salt) is heated to high

temperatures (250-300°C) in the presence of an alkali (NaOH or KOH) and a catalyst,

such as Fe₂O₃.[6] This cleaves the molecule, producing disodium sebacate and 2-octanol.

[6][10] An optimized process utilized a 5:4 w/w ratio of sodium ricinoleate to KOH with 1%

Fe₂O₃ catalyst at 270°C for 60 minutes, achieving a 70.2% yield.[12]

Purification: The reaction mixture is dissolved in water. The pH is adjusted to

approximately 6 to neutralize excess alkali.[6][11]

Precipitation: The aqueous solution is then acidified to a pH of about 2 with a mineral acid.

[6][11] This causes the sebacic acid to precipitate out of the solution.[6][11]

Final Processing: The precipitated sebacic acid is collected by filtration, washed with

water to remove impurities, and dried to yield the final product.[6][11]
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Production of Sebacic Acid from Castor Oil
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Caption: Workflow for sebacic acid production from castor oil.
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Production from Adipic Acid
An alternative electrochemical process, known as Kolbe electrolysis, can produce high-purity

sebacic acid from adipic acid.[6][10]

Experimental Protocol: Kolbe Electrolysis of Adipic Acid

Objective: To synthesize sebacic acid via dimerization of monomethyl adipate.

Materials: Adipic acid, methanol, potassium hydroxide, water.

Procedure:

Partial Esterification: Adipic acid is first partially esterified with methanol to form

monomethyl adipate.[6][10]

Electrolysis: The potassium salt of monomethyl adipate is dissolved in a methanol-water

solution and undergoes Kolbe electrolysis.[6][10] This process dimerizes the molecules at

the anode to form dimethyl sebacate.[6]

Hydrolysis: The resulting dimethyl sebacate is then hydrolyzed (e.g., using a base followed

by acidification) to yield pure sebacic acid.[6][10]
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Electrochemical Production from Adipic Acid
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Pro-inflammatory Action of Sebacic Acid in Skin
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Anti-inflammatory Effect of Sebacic Acid
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Effect of Sebacic Acid on Hepatic Gluconeogenesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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